[2-Fluoro-4-(propan-2-yloxy)phenyl]methanol

• IUPAC Name: (2-fluoro-4-propan-2-yloxyphenyl)methanol
• InChI: InChI=1S/C10H13FO2/c1-7(2)13-9-4-3-8(6-12)10(11)5-9/h3-5,7,12H,6H2,1-2H3
• InChI Key: XNWIBLSBUUVHKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=C(C=C1)CO)F
• Molecular Formula: C10H13FO2
• Molecular Weight: 184.21 g/mol

Description

“[2-Fluoro-4-(propan-2-yloxy)phenyl]methanol” is a compound with diverse properties and potential uses in various fields of research and industry. It has a molecular weight of 184.21 g/mol. The IUPAC name for this compound is 2-fluoro-4-isopropoxyphenol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11FO2/c1-6(2)12-7-3-4-9(11)8(10)5-7/h3-6,11H,1-2H3. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a storage temperature of 28°C. More specific physical and chemical properties such as melting point, boiling point, and density were not available in the search results.

Scientific Research Applications

Synthesis Techniques

• A Practical Synthesis of 2-Fluoro-4-bromobiphenyl : This research outlines a practical method for synthesizing a key intermediate for the manufacture of flurbiprofen, a non-steroidal anti-inflammatory and analgesic material. The method involves a cross-coupling reaction and addresses challenges related to cost and toxicity in large-scale production (Qiu, Gu, Zhang, & Xu, 2009).

Methanol's Role in Various Applications

• Methanol in Energy and Fuel Systems : Methanol is highlighted for its role as a clean-burning fuel with versatile applications, including as a combustion fuel and a primary transportation fuel or fuel additive. Its use in energy recovery systems, heating, and transport is discussed, emphasizing its environmental benefits (Cybulski, 1994).

• Methanol as an Indicator of Cellulosic Solid Insulation Ageing : This study introduces methanol as a marker for assessing solid insulation condition in power transformers, highlighting its potential for monitoring cellulosic insulation degradation in transformer mineral oil (Jalbert et al., 2019).

Methanol's Chemical Analysis and Safety

• Defining a Tolerable Concentration of Methanol in Alcoholic Drinks : This research defines the maximum tolerable concentration of methanol in alcoholic drinks from a public health perspective, providing insights into methanol's toxicology and its allowable limits in consumables (Paine & Dayan, 2001).

Safety and Hazards

For safety information and potential hazards associated with “[2-Fluoro-4-(propan-2-yloxy)phenyl]methanol”, it is recommended to refer to its Material Safety Data Sheet (MSDS). The MSDS provides detailed information about the compound’s potential hazards, safe handling procedures, and emergency response measures.